Cas no 2138526-91-5 (4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one
• CAS No: 2138526-91-5
• MF: C₁₂H₁₈O
• MW: 178.270723819733
• CID: 5877181
• PubChem ID: 165875283
• Update Time: 2025-06-10

4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one
• 2138526-91-5
• EN300-1156494
• 4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one

• Inchi： 1S/C12H18O/c1-3-4-5-6-11-9-12(13)8-7-10(11)2/h10-11H,5-9H2,1-2H3
• InChI Key： BLXIAFICSIGSPG-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(CCC#CC)C1

Computed Properties

• Exact Mass: 178.135765193g/mol
• Monoisotopic Mass: 178.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one

4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one: A Comprehensive Overview

The compound 4-Methyl-3-(pent-3-yn-1-yl)cyclohexan-1-one (CAS No. 2138526-91-5) is a unique organic molecule with a complex structure that has garnered attention in various fields of chemistry. This compound, often referred to as 4-methylcyclohexanone with a pentynyl substituent, is characterized by its cyclohexanone backbone, which serves as the central framework. The presence of a methyl group at the 4-position and a pentynyl group at the 3-position introduces significant structural diversity, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 4-Methyl-3-(pent-3-yn-1-yl)cyclohexanone in the field of organic synthesis. Its structure allows for versatile reactivity, particularly due to the presence of the terminal alkyne group in the pentynyl substituent. This feature enables the compound to participate in various coupling reactions, such as Sonogashira and Heck reactions, which are widely used in the construction of complex organic molecules. Researchers have demonstrated that this compound can serve as an efficient precursor for synthesizing bioactive compounds, including those with potential pharmaceutical applications.

The synthesis of 4-Methylcyclohexanone derivatives has been a topic of interest in recent years. One notable approach involves the use of enantioselective catalysis to construct the cyclohexanone framework with high stereochemical control. This method not only enhances the efficiency of the synthesis but also opens up possibilities for producing enantiomerically pure compounds, which are highly desirable in drug discovery and development.

In terms of physical properties, 4-Methylcyclohexanone with a pentynyl substituent exhibits interesting behavior due to its conjugated system. The cyclohexanone ring contributes to its stability, while the terminal alkyne group introduces reactivity and potential for further functionalization. Studies have shown that this compound has moderate solubility in common organic solvents, making it suitable for use in various reaction conditions.

The application of 4-Methylcyclohexanone derivatives extends beyond traditional organic synthesis. Recent research has explored their use in materials science, particularly in the development of novel polymers and materials with unique electronic properties. The ability to functionalize the molecule at both the methyl and pentynyl positions provides chemists with a versatile platform for tailoring material properties according to specific requirements.

Moreover, 4-Methylcyclohexanone with a pentynyl substituent has shown promise in catalytic processes. Its ability to act as a ligand or catalyst support has been investigated in transition metal-catalyzed reactions. Preliminary results indicate that this compound can enhance reaction efficiency and selectivity, making it a valuable tool in modern catalysis.

Looking ahead, the future of 4-Methylcyclohexanone derivatives seems bright. Ongoing research is focused on exploring their potential in green chemistry and sustainable processes. By leveraging their unique structural features and reactivity, chemists aim to develop more efficient and environmentally friendly synthetic routes for high-value chemicals.

In conclusion, 4-Methylcyclohexanone with a pentynyl substituent (CAS No. 2138526-91-5) is a fascinating compound with diverse applications across multiple disciplines. Its structure provides ample opportunities for chemical innovation, and recent advancements in its synthesis and application underscore its importance in contemporary chemistry research.